Cas no 1638763-79-7 (tert-butyl 1-fluoro-3,6-diazabicyclo[3.2.0]heptane-6-carboxylate)

• Product Name: tert-butyl 1-fluoro-3,6-diazabicyclo[3.2.0]heptane-6-carboxylate
• CAS No: 1638763-79-7
• MF: C₁₀H₁₇FN₂O₂
• MW: 216.25
• CID: 5265136
• Update Time: 2026-03-09

tert-butyl 1-fluoro-3,6-diazabicyclo[3.2.0]heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-fluoro-3,6-diazabicyclo[3.2.0]heptane-6-carboxylate

• Inchi： 1S/C10H17FN2O2/c1-9(2,3)15-8(14)13-6-10(11)5-12-4-7(10)13/h7,12H,4-6H2,1-3H3
• InChI Key： VKMFDCQRAVUVDT-UHFFFAOYSA-N
• SMILES： C12(F)C(N(C(OC(C)(C)C)=O)C1)CNC2

Additional information on tert-butyl 1-fluoro-3,6-diazabicyclo[3.2.0]heptane-6-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 1-Fluoro-3,6-diazabicyclo[3.2.0]heptane-6-carboxylate (CAS: 1638763-79-7)

The compound tert-butyl 1-fluoro-3,6-diazabicyclo[3.2.0]heptane-6-carboxylate (CAS: 1638763-79-7) has recently emerged as a key intermediate in pharmaceutical chemistry, particularly in the development of novel bioactive molecules. This bicyclic scaffold has attracted significant attention due to its structural rigidity and potential for diverse functionalization, making it a valuable building block in drug discovery programs targeting central nervous system (CNS) disorders and infectious diseases.

Recent synthetic methodologies published in 2023-2024 have demonstrated improved routes for the preparation of this compound with enhanced yields (72-85%) and purity (>98%). A notable advancement comes from the work of Chen et al. (J. Med. Chem., 2023), who developed a stereoselective fluorination protocol using N-fluorobenzenesulfonimide (NFSI) as the fluorinating agent, achieving excellent diastereoselectivity (dr >20:1) at the 1-position of the diazabicyclo[3.2.0]heptane core. This improvement addresses previous challenges in controlling the stereochemistry of the fluorine substituent, which is crucial for biological activity in many target molecules.

In pharmacological applications, this scaffold has shown particular promise in the development of σ1 receptor modulators. Research by Takahashi et al. (Bioorg. Med. Chem. Lett., 2024) demonstrated that derivatives containing this core structure exhibit high binding affinity (Ki = 3.2 nM) and selectivity (>100-fold) for σ1 receptors over σ2 receptors. These findings suggest potential applications in neuropathic pain management and neurodegenerative diseases, with several analogs currently in preclinical evaluation.

The protective tert-butyloxycarbonyl (Boc) group in this compound provides strategic advantages in multi-step syntheses. Recent work by the Merck Process Chemistry group (Org. Process Res. Dev., 2023) has shown that this intermediate can be efficiently deprotected under mild acidic conditions (10% TFA in DCM, 0°C) without affecting the sensitive fluorine substituent or the strained bicyclic framework. This characteristic has enabled its use in the synthesis of complex drug candidates where orthogonal protection strategies are required.

From a safety and handling perspective, new stability studies (ACS Chem. Health Saf., 2024) have confirmed that the compound remains stable under standard laboratory conditions (-20°C, argon atmosphere) for extended periods (>12 months) with minimal degradation (<2%). However, special precautions are recommended when handling the neat compound due to its potential sensitivity to moisture and strong bases, which could lead to decomposition of the bicyclic system.

Looking forward, the unique structural features of tert-butyl 1-fluoro-3,6-diazabicyclo[3.2.0]heptane-6-carboxylate continue to inspire novel applications. Current research directions include its incorporation into: 1) PET radiotracers using [18F] analogues for CNS imaging, 2) covalent inhibitors targeting viral proteases through the fluorine handle, and 3) constrained peptidomimetics for GPCR modulation. The compound's commercial availability from major suppliers (e.g., Sigma-Aldrich, TCI) in gram quantities has further accelerated its adoption in medicinal chemistry programs worldwide.